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Compound of Interest

Compound Name: Methyl 4-Formylbenzoate

Cat. No.: B139623 Get Quote

An In-depth Technical Guide on the Stability and Reactivity of Methyl 4-formylbenzoate

Abstract
Methyl 4-formylbenzoate (MFB) is a bifunctional organic compound featuring both an

aldehyde and a methyl ester group attached to a benzene ring. This unique structure makes it

a valuable intermediate in the synthesis of various fine chemicals, including fluorescent

whitening agents and active pharmaceutical ingredients.[1][2][3][4] This guide provides a

comprehensive overview of the physicochemical properties, stability, and reactivity of Methyl 4-
formylbenzoate, tailored for researchers, scientists, and professionals in drug development. It

consolidates key data, outlines experimental protocols, and visualizes reaction pathways to

serve as a critical resource for handling and utilizing this versatile compound.

Physicochemical Properties
Methyl 4-formylbenzoate is a white to cream-colored crystalline powder.[4][5][6] Its

fundamental properties are summarized in the table below, compiled from various safety and

supplier data sheets.
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Property Value References

Molecular Formula C₉H₈O₃ [1][7]

Molecular Weight 164.16 g/mol [7][8]

Appearance
White to cream crystalline

powder or chunks
[4][5][6]

Melting Point 56 - 63 °C [5][8][9][10]

Boiling Point 264 - 266 °C (at 1013 hPa) [8][9][10]

Density 1.2 g/cm³ (at 20 °C) [9][10]

Flash Point 128 - 144 °C [9][10][11]

Autoignition Temp. 240 °C [5][10]

Vapor Pressure 0.0099 mmHg [7]

Solubility
Insoluble in water; Soluble in

methanol
[1][4][5][7]

CAS Number 1571-08-0 [1][7]

Chemical Stability
The stability of Methyl 4-formylbenzoate is a critical consideration for its storage and handling

in a laboratory setting. While it is generally stable under standard ambient conditions, certain

factors can promote its degradation.[11][12]
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Parameter Description References

Thermal Stability

The product is chemically

stable at room temperature.

[12] However, strong heating

should be avoided as it can

lead to decomposition.[12] On

intense heating, it can form

explosive mixtures with air.[12]

Air & Light Sensitivity

The compound may be

sensitive to prolonged

exposure to air.[5][7][13] The

aldehyde group can undergo

autoxidation to a carboxylic

acid, a reaction that can be

activated by light and

catalyzed by transition metal

salts.[1][5][13]

Incompatible Materials

Incompatible with strong

oxidizing agents.[1][5][11][12]

Strong oxidizing acids may

cause a vigorous and highly

exothermic reaction.[5][13]

Hazardous Decomposition

When burned, it produces

hazardous decomposition

products, including carbon

monoxide (CO) and carbon

dioxide (CO₂).[1][11]

Storage Recommendations: To ensure its integrity, Methyl 4-formylbenzoate should be stored

in a cool, dry place in a tightly sealed container.[1][12] Storage below +30°C is recommended.

[5][14] Due to its potential air sensitivity, storing under an inert atmosphere, such as nitrogen, is

advisable for long-term preservation.[1]

Chemical Reactivity
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The reactivity of Methyl 4-formylbenzoate is governed by its two primary functional groups:

the aldehyde and the methyl ester. This dual functionality allows it to participate in a wide range

of chemical transformations.

Caption: Core reactivity pathways of Methyl 4-formylbenzoate.

Reactions of the Aldehyde Group
The aldehyde group is an electrophilic center susceptible to a variety of reactions.

Nucleophilic Addition: This is a characteristic reaction of aldehydes. However, as an aromatic

aldehyde, Methyl 4-formylbenzoate is generally less reactive towards nucleophiles than its

aliphatic counterparts.[15][16] This reduced reactivity is attributed to the electron-donating

resonance effect (+R effect) of the benzene ring, which increases the electron density on the

carbonyl carbon and stabilizes the molecule.[17][18]

Caption: Generalized mechanism for nucleophilic addition to an aldehyde.

Oxidation: The aldehyde group is readily oxidized to a carboxylic acid.[1][5][7] This reaction

is a common transformation and can be achieved using various oxidizing agents.

Condensation Reactions: Aldehydes can undergo self-condensation or polymerization

reactions, which are often catalyzed by acid and are exothermic.[1][5][7]

Other Reactions: Flammable and/or toxic gases can be generated by combining aldehydes

with compounds like azo and diazo compounds, dithiocarbamates, nitrides, and strong

reducing agents.[1][5][7]

Reactions of the Ester Group
The methyl ester group primarily undergoes nucleophilic acyl substitution.

Hydrolysis: The ester can be hydrolyzed back to the corresponding carboxylic acid under

either acidic or basic (saponification) conditions. Ester hydrolysis with caustic solutions

generates heat.[5][13]

Transesterification: The methyl ester can be converted to other esters by reaction with an

alcohol in the presence of an acid or base catalyst.
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Reduction: Strong reducing agents can reduce the ester to an alcohol.

Other Reactions: Mixing esters with alkali metals or hydrides can generate flammable

hydrogen gas.[5][13]

Experimental Protocols
Synthesis and Purification of Methyl 4-formylbenzoate
A common laboratory-scale synthesis involves the esterification of p-formylbenzoic acid. The

following protocol is adapted from established procedures.[2]
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Pressurized Esterification

Purification

1. Charge Reactor:
- p-formylbenzoic acid
- Anhydrous Methanol
- p-toluenesulfonic acid

2. React:
- Heat to 118-120°C

- Pressure at 0.5-0.75 MPa
- Stir for 5 hours

3. Cooldown & Discharge:
- Cool to 30°C

- Recover methanol by distillation

4. Dissolve Crude Product:
- Add to 80% methanol-water

Crude Product

5. Bicarbonate Wash:
- Prepare NaHCO₃ solution

- Add slowly to crude solution at 50°C

6. Isolate Pure Product:
- Vacuum filter the precipitate
- Wash with water until neutral
- Dry under vacuum at 40-44°C

Pure Methyl 4-formylbenzoate
(Purity: ~97.5%)

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and purification.
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Methodology:

Pressurized Esterification: In a suitable pressure reactor, combine p-formylbenzoic acid, a

significant excess of anhydrous methanol, and a catalytic amount of p-toluenesulfonic acid.

[2]

Seal the reactor and heat the mixture to approximately 118-120°C with continuous stirring,

allowing the pressure to build to 0.5-0.75 MPa. Maintain these conditions for about 5 hours.

[2]

After the reaction is complete, cool the vessel to 30°C. The excess methanol is typically

removed via distillation. The remaining material is the crude product.[2]

Purification: The crude product is dissolved in an 80% methanol-water solution and heated to

50°C.[2]

A separately prepared aqueous solution of sodium bicarbonate is added slowly to the warm

crude solution with stirring. This step helps to remove any unreacted acidic starting material.

[2]

After stirring, the mixture is cooled, and the resulting precipitate is collected by vacuum

filtration.[2]

The filter cake is washed with water until neutral and then dried under vacuum at 40-44°C to

yield the final, purified Methyl 4-formylbenzoate.[2]

Representative Reaction: Oxidation to 4-
(Methoxycarbonyl)benzoic acid
This protocol describes a general method for the oxidation of the aldehyde moiety,

demonstrating its characteristic reactivity.

Materials:

Methyl 4-formylbenzoate

Potassium permanganate (KMnO₄)
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Acetone (or a suitable solvent)

Dilute sulfuric acid (for workup)

Sodium bisulfite (for quenching)

Ethyl acetate (for extraction)

Magnesium sulfate (for drying)

Procedure:

Dissolution: Dissolve Methyl 4-formylbenzoate in acetone in a round-bottom flask equipped

with a magnetic stirrer and cool the flask in an ice bath.

Oxidation: Slowly add a solution of potassium permanganate in water to the stirred reaction

mixture. The purple color of the permanganate will disappear as it is consumed. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

Quenching: Once the starting material is consumed, quench the reaction by adding a

saturated solution of sodium bisulfite until the brown manganese dioxide precipitate

dissolves and the solution becomes clear.

Workup: Acidify the mixture with dilute sulfuric acid.

Extraction: Transfer the solution to a separatory funnel and extract the product into ethyl

acetate (3x volumes).

Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous

magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude

product.

Purification: The resulting 4-(Methoxycarbonyl)benzoic acid can be further purified by

recrystallization.

Conclusion
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Methyl 4-formylbenzoate is a compound of significant interest due to its versatile reactivity,

stemming from its aldehyde and methyl ester functionalities. While stable under standard

conditions, its sensitivity to air, heat, and strong oxidizing agents necessitates careful handling

and storage.[1][12] A thorough understanding of its reactivity profile—particularly the nuanced

behavior of its aromatic aldehyde group and the susceptibility of the ester to hydrolysis—is

essential for its effective application in complex organic syntheses. The protocols and data

presented in this guide offer a foundational resource for researchers and developers aiming to

leverage this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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